butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate

• IUPAC Name: butyl 2-[(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate
• InChI: InChI=1S/C12H13ClN2O3S/c1-2-3-6-17-10(16)7-18-9-5-4-8-12(11(9)13)15-19-14-8/h4-5H,2-3,6-7H2,1H3
• InChI Key: SFWWHGHNZVXPFN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)COC1=C(C2=NSN=C2C=C1)Cl
• Molecular Formula: C12H13ClN2O3S
• Molecular Weight: 300.76 g/mol

Description

Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate, also known as BCBA, is a chemical compound that has been widely used in scientific research due to its unique properties. BCBA is a type of thiazolidine-2,4-dione derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate is not fully understood. However, it has been suggested that butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate may act as a metal chelator, which can inhibit the activity of metal-dependent enzymes. butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of metal-dependent enzymes such as tyrosinase and lipoxygenase. butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has also been shown to regulate glucose and lipid metabolism by activating PPARγ. In addition, butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate in lab experiments is its fluorescent properties, which make it a useful probe for the detection of metal ions. butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate is also relatively easy to synthesize and purify. However, one of the limitations of using butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the use of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate in scientific research. One potential direction is the development of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate-based sensors for the detection of metal ions in biological samples. Another potential direction is the use of butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate as a drug candidate for the treatment of diabetes and cancer. Additionally, the development of more efficient synthesis methods for butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate could lead to its wider use in scientific research.

Synthesis Methods

Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate can be synthesized using various methods, including the reaction of 4-chloro-2,1,3-benzothiadiazol-5-amine with butyl chloroacetate in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography.

Scientific Research Applications

Butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper and iron. butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has also been used as a chelating agent for the removal of heavy metal ions from contaminated water. In addition, butyl [(4-chloro-2,1,3-benzothiadiazol-5-yl)oxy]acetate has been used as a potential drug candidate for the treatment of various diseases such as diabetes and cancer.